Cas no 10135-38-3 (TMPO)

• Product Name: TMPO
• CAS No: 10135-38-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD00010542
• CID: 140037
• PubChem ID: 87577313
• Update Time: 2025-04-19

TMPO Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole,3,4-dihydro-2,2,4,4-tetramethyl-, 1-oxide
• 3,3,5,5-Tetramethyl-1-pyrroline N-Oxide
• 2,2,4,4-tetramethyl-1-oxido-3H-pyrrol-1-ium
• 3,3,5,5-TETRAMETHYL- PYRROLINE-N-OXIDE
• 2,2,4,4-tetramethyl-3,4-dihydro-2H-pyrrole 1-oxide
• 3,3,5,5-tetramethyl-1-pyrroline-1-oxide
• 3,4-dihydro-2,2,4,4-tetramethyl-2H-pyrrole-1-oxide
• 3,4-dihydro-2,2,4,4-tetrametyl pyrrole-1-oxide
• 1-Pyrroline,3,3,5,5-tetramethyl-, 1-oxide (6CI,7CI,8CI)
• 3,3,5,5-Tetramethyl-1-pyrroline1-oxide
• NSC 78027
• TMPO
• M4PO
• 3,3,5,5-Tetramethyl-1-pyrolline-N-oxide
• 3,3,5,5-TETRAMETHYL-PYRROLINE-N-OXIDE
• 3,3,5,5-Tetramethyl-1-pyrroline 1-oxide
• 3,3,5,5-Tetramethylpyrroline-N-oxide,98%
• 3,3,5,5-Tetramethyl-1-pyrroline N-oxide 95%
• 3,3,5,5-Tetramethylpyrroline-1-oxide
• NSC78027
• 2,2,4,4-tetramethyl-3H-pyrrol-1-ium-1-olate
• 2H-Pyrrole,3,4-dihydro-2,2,4,4-tetramethyl-,1-oxide
• 2H-Pyrrole
• DTXSID10143871
• MFCD00010542
• SCHEMBL1420817
• T1554
• T71527
• AS-69311
• TNE5L8R4J6
• 10135-38-3
• NSC-78027
• AKOS015842131
• 3,3,5,5-Tetramethyl-1-pyrroline N-oxide, 95%
• NS00015548
• CHEMBL137558
• 2,2,4,4-tetramethyl-3,4-dihydro-2H-pyrrol-1-ium-1-olate
• 2H-Pyrrole, 3,4-dihydro-2,2,4,4-tetramethyl-, 1-oxide
• J-000374
• 3,3,5,5-Tetramethyl-1-pyrrolineN-oxide
• DTXCID1066362

• MDL： MFCD00010542
• Inchi： 1S/C8H15NO/c1-7(2)5-8(3,4)9(10)6-7/h6H,5H2,1-4H3
• InChI Key： GUQARRULARNYQZ-UHFFFAOYSA-N
• SMILES： [O-][N+]1=CC(C)(C)CC1(C)C

Computed Properties

• Exact Mass: 141.11500
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 28.8

Experimental Properties

• Color/Form: White to yellowish adherent crystalline bulk
• Density: 0.9938 (rough estimate)
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 73 °C/1 mmHg(lit.)
• Flash Point: 113.3°C
• Refractive Index: 1.4610 (estimate)
• PSA: 28.75000
• LogP: 1.73480

TMPO Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：0-10°C